molecular formula C11H11NO2 B8561440 2-Methylindole-4-acetic Acid

2-Methylindole-4-acetic Acid

Cat. No.: B8561440
M. Wt: 189.21 g/mol
InChI Key: RBRNBNOGPSXGSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylindole-4-acetic Acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

2-(2-methyl-1H-indol-4-yl)acetic acid

InChI

InChI=1S/C11H11NO2/c1-7-5-9-8(6-11(13)14)3-2-4-10(9)12-7/h2-5,12H,6H2,1H3,(H,13,14)

InChI Key

RBRNBNOGPSXGSU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=CC=C2N1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-t-butoxycarbonyl-2-methylindole-4-acetic acid (96.3 g) in methanol (200 ml)-water (100 ml) was added dropwise 5N aqueous solution of sodium hydroxide (200 ml) at room temperature, and the mixture was stirred at 50° C. for 3 hours and then stirred at room temperature for 12 hours. The reaction mixture was extracted with hexane-ether. The aqueous layer was adjusted to acidic condition with hydrochloric acid and then extracted with ethyl acetate. The extraction was washed with water and a saturated aqueous solution of sodium chloride, successively, dried and concentrated under reduced pressure to give the title compound (53.9 g; crude).
Name
1-t-butoxycarbonyl-2-methylindole-4-acetic acid
Quantity
96.3 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Two

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